Cas no 2228245-78-9 (2-oxo-3-(1H-1,2,4-triazol-3-yl)propanoic acid)

• Product Name: 2-oxo-3-(1H-1,2,4-triazol-3-yl)propanoic acid
• CAS No: 2228245-78-9
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 5791341
• PubChem ID: 165861031
• Update Time: 2023-12-26

2-oxo-3-(1H-1,2,4-triazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228245-78-9
• EN300-1812243
• 2-oxo-3-(1H-1,2,4-triazol-3-yl)propanoic acid

• Inchi： 1S/C5H5N3O3/c9-3(5(10)11)1-4-6-2-7-8-4/h2H,1H2,(H,10,11)(H,6,7,8)
• InChI Key： PGCPJBMPDCKBHX-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=NC=NN1

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives